4-methyl-2-[(4-nitrobenzyl)thio]quinazoline

• IUPAC Name: 4-methyl-2-[(4-nitrophenyl)methylsulfanyl]quinazoline
• InChI: InChI=1S/C16H13N3O2S/c1-11-14-4-2-3-5-15(14)18-16(17-11)22-10-12-6-8-13(9-7-12)19(20)21/h2-9H,10H2,1H3
• InChI Key: FDMJCJMSRLMQFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)SCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

4-methyl-2-[(4-nitrobenzyl)thio]quinazoline is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a quinazoline derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Cyclization

• The compound undergoes stannous chloride-mediated reductive cyclization-rearrangement, producing cyclization products in excellent yields. This process is significant for the synthesis of various heterocyclic compounds, including thiazines and quinazolines, which have potential applications in medicinal chemistry (Bates & Li, 2002).

Antimicrobial and Antimalarial Effects

• Quinazoline derivatives, including those related to 4-methyl-2-[(4-nitrobenzyl)thio]quinazoline, have been studied for their antimicrobial and antimalarial properties. For example, certain 2,4-diamino-6-[(aralkyl and alicyclic)thio-, sulfinyl-, and sulfonyl]quinazolines have shown activity against drug-sensitive lines of Plasmodium berghei in mice, suggesting their potential as antimalarial agents (Elslager et al., 1978).

Anticancer Activity

• Quinazoline derivatives have also been investigated for their anticancer properties. The 2-((3,5-dinitrobenzyl)thio)quinazolinones, for instance, have been identified as potent antitubercular agents activated by deazaflavin (F420)-dependent nitroreductase (Ddn), indicating a mechanism of action that could be relevant for developing new anticancer drugs (Jian et al., 2020).

Novel Synthetic Pathways

• Research has developed novel synthetic pathways for the creation of thiazoloquinazolines, which are synthesized from compounds including this compound derivatives. These pathways have been optimized for better yields and reaction times through microwave irradiation, highlighting the importance of this compound in facilitating the development of new synthetic methods for heterocyclic compounds (Besson, Guillard, & Rees, 2000).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “4-methyl-2-[(4-nitrobenzyl)thio]quinazoline” would require appropriate safety measures. The specific safety and hazard information would typically be provided in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

The study and application of “4-methyl-2-[(4-nitrobenzyl)thio]quinazoline” would depend on its chemical properties and potential biological activity. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology.